N-(2-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C14H11FN4OS/c15-9-4-1-2-5-10(9)17-12(20)8-21-14-18-11-6-3-7-16-13(11)19-14/h1-7H,8H2,(H,17,20)(H,16,18,19)
• InChI Key: XMQAHDADRMEXHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC3=C(N2)C=CC=N3)F
• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to N-(2-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide typically involves a coupling reaction. For instance, the synthesis of an imidazo[1,2-a]pyridine derivative was achieved through the reaction of N-(8-iodoimidazo[1,2-a]pyridin-6-yl)acetamide with a urea derivative. This process underscores the strategic use of coupling reactions to introduce diverse functional groups into the imidazo[1,2-a]pyridine scaffold, enriching the chemical diversity and potential biological activities of these compounds (Chen et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds within this class is typically confirmed using various spectroscopic methods, such as NMR, FT-IR, and X-ray diffraction. For example, detailed structural elucidation of an imidazo[1,2-a]pyridine derivative was achieved through these techniques, revealing the presence of specific functional groups and the overall molecular geometry. Theoretical calculations, like density functional theory (DFT), further support the experimental data, providing insights into the electronic structure and stability of these compounds (Chen et al., 2021).

Scientific Research Applications

Imaging Agents Development

Compounds within this chemical family, specifically imidazo[1,2-a]pyridines, have been synthesized and evaluated as potential probes for studying peripheral benzodiazepine receptors (PBR) in vivo using Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET). These studies underline the role of such compounds in developing diagnostic tools for neurological conditions and potential tracking of disease progression or response to therapy. The use of specific isotopes like [123I] and [18F] in these compounds facilitates the imaging of PBR, which is associated with various pathological states including neurodegeneration and inflammation (Katsifis et al., 2000; Fookes et al., 2008).

Anticancer Activity

Derivatives of N-(2-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide have shown promising anticancer activities in vitro. These studies revealed the compounds' ability to inhibit cancer cell growth, presenting a potential pathway for developing new anticancer drugs. The exploration of these derivatives against various cancer cell lines helps in understanding their mechanism of action and optimizing their anticancer properties (Yu Chena et al., 2022).

Chemical Synthesis and Structural Analysis

Research into the synthesis, crystal structure, and vibrational properties of imidazo[1,2-a]pyridine derivatives provides foundational knowledge for the development of new compounds with potential applications in medicine and materials science. The design and structural analysis of these compounds contribute to a better understanding of their chemical properties and potential biological activities. Such studies are crucial for the rational design of compounds with improved efficacy and reduced toxicity (Dong-Mei Chen et al., 2021).